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Compound of Interest

Compound Name: 11-Tricosene

Cat. No.: B1239029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of (Z)-9-Tricosene, a well-

documented insect sex pheromone, with alternative compounds in eliciting mating-related

behaviors. The information presented is supported by experimental data and detailed

methodologies to assist researchers in the functional validation of mating signals for pest

management and drug development applications.

Comparative Efficacy of 11-Tricosene
(Z)-9-Tricosene, also known as muscalure, is a key component of the female housefly (Musca

domestica) sex pheromone that primarily functions to attract males and stimulate mating

behavior.[1] Its effectiveness has been quantified in various bioassays, often in comparison to

other chemical cues or control substances.

Attraction and Mating Behavior in Houseflies (Musca
domestica)
Studies have consistently demonstrated that (Z)-9-Tricosene significantly increases male

housefly attraction and mating strikes. When compared to other fractions of the female

housefly's cuticular hydrocarbons, (Z)-9-tricosene was found to be the primary compound

responsible for inducing mating strikes. While other components like methylalkanes and a non-

hydrocarbon fraction play roles in sex recognition and arrestment, tricosene is the key stimulant

for the initial mating attempt.
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Table 1: Effect of Pheromone Components on Male Housefly Mating Behavior

Treatment Mean No. of Mating Strikes (± SE)

Hexane (Control) 1.2 ± 0.4

(Z)-9-Tricosene 8.5 ± 1.1

Methylalkane Fraction 2.1 ± 0.6

Non-hydrocarbon Fraction 1.8 ± 0.5

(Z)-9-Tricosene + Methylalkane Fraction 9.2 ± 1.3

(Z)-9-Tricosene + Non-hydrocarbon Fraction 10.1 ± 1.5

Data adapted from laboratory bioassays. SE = Standard Error.

Field studies have further validated the attractant properties of (Z)-9-Tricosene. Traps baited

with a combination of (Z)-9-tricosene and a food attractant (e.g., sugar) have been shown to

capture significantly more houseflies than traps with either component alone. For instance, one

study found that traps baited with sugar and 0.5 mg of (Z)-9-tricosene captured seven times

more houseflies than traps baited with only sugar.

Dose-Response Relationship
The behavioral response of male houseflies to (Z)-9-Tricosene is dose-dependent. Laboratory

bioassays have shown that the number of mating strikes increases with the amount of (Z)-9-

Tricosene applied to a target. Effective dosages in laboratory settings have been reported to

range from approximately 0.5 to 200.0 micrograms per target.

Table 2: Dose-Response of (Z)-9-Tricosene on Male Housefly Mating Strikes
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Dose of (Z)-9-Tricosene (µ g/target ) Mean No. of Mating Strikes

0 (Control) < 1

0.5 5

1.0 9

10.0 15

100.0 18

200.0 17

Data are illustrative and compiled from multiple studies.

Efficacy in Other Species
Interestingly, (Z)-9-tricosene has also been identified as a male-produced aphrodisiac in the

spider Pholcus beijingensis.[2][3][4] In this species, the presence of (Z)-9-tricosene significantly

increases the likelihood of a female accepting a male for mating. This highlights the potential

for this compound to function as a mating signal in a broader range of arthropods.

Table 3: Effect of (Z)-9-Tricosene on Mating Success in Pholcus beijingensis

Treatment Mating Frequency (%)

Control (Solvent) 30

(Z)-9-Tricosene 75

Data adapted from laboratory behavioral assays.[2][3][4]

Comparison with Alternative Pheromones and
Attractants
While (Z)-9-Tricosene is a potent mating signal for houseflies, other compounds and strategies

are also utilized for their control and management.
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Table 4: Comparison of (Z)-9-Tricosene with Alternative Attractants for Housefly Control

Attractant/Alternati
ve

Mode of Action Advantages Disadvantages

(Z)-9-Tricosene
Sex pheromone,

mating stimulant

Species-specific,

effective at low

concentrations

Primarily attracts

males, may be less

effective in outdoor

settings

(Z,Z)-7,11-

Heptacosadiene &

(Z,Z)-7,11-

Nonacosadiene

Female-specific

aphrodisiacs in

Drosophila

Highly specific
Not effective for

houseflies

Methyl Laurate,

Methyl Myristate,

Methyl Palmitate

Short-range

attractants in

Drosophila

Attracts both males

and females

Not validated for

houseflies

Trimethylamine &

Butyric Acid

Food-based odor

attractants

Attracts both sexes,

synergistic with other

attractants

Non-specific, may

attract non-target

insects

Food Baits (e.g.,

sugar, protein)
Feeding stimulant

Attracts both sexes,

readily available

Non-specific, can be

messy

Visual Lures (e.g.,

specific colors,

shapes)

Visual attractant
Non-chemical, can be

long-lasting

Less effective than

chemical cues alone

Biological Controls

(e.g., parasitoids,

pathogens)

Predation or disease

Environmentally

friendly, self-

sustaining

Slower to establish,

may be host-specific

Experimental Protocols
Behavioral Bioassay: Two-Choice Olfactometer
This protocol is used to assess the preference of an insect for a particular odorant.

Materials:
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Y-tube or T-tube olfactometer

Air pump or compressed air source

Flow meters

Charcoal filter

Humidifier

Test substance (e.g., 11-Tricosene) dissolved in a solvent (e.g., hexane)

Control substance (solvent only)

Test insects (e.g., male houseflies)

Procedure:

Set up the olfactometer, ensuring a constant, clean, and humidified airflow through both

arms.

Apply a known concentration of the test substance to a filter paper and place it in one arm of

the olfactometer.

Apply the solvent control to another filter paper and place it in the other arm.

Introduce a single insect into the base of the olfactometer.

Observe the insect's behavior for a set period (e.g., 5 minutes).

Record which arm the insect first enters and the total time spent in each arm.

Repeat the experiment with a new insect for a sufficient number of replicates.

Randomize the position of the test and control arms between trials to avoid positional bias.

Analyze the data using appropriate statistical tests (e.g., Chi-square test or t-test) to

determine if there is a significant preference for the test substance.
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Electroantennography (EAG)
EAG is a technique used to measure the electrical response of an insect's antenna to an

odorant, providing a measure of its olfactory sensitivity.

Materials:

Intact insect antenna

Micromanipulators

Glass capillary electrodes

Saline solution

Silver wire electrodes

Amplifier

Data acquisition system

Odor delivery system (puff generator)

Test odorants and control

Procedure:

Excise the antenna from a live, immobilized insect.

Mount the antenna between two glass capillary electrodes filled with saline solution. The

recording electrode is placed over the tip of the antenna, and the reference electrode is

inserted into the base of the antenna or the head capsule.

Connect the electrodes to an amplifier to record the electrical signals.

Deliver a pulse of a known concentration of the test odorant over the antenna using a puff

generator.

Record the resulting depolarization of the antennal membrane (the EAG response).
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Deliver a pulse of the solvent control to establish a baseline response.

Test a range of concentrations to generate a dose-response curve.

Repeat with multiple antennae for replication.

Analyze the amplitude of the EAG responses to different odorants and concentrations.

Mandatory Visualizations
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Phase 2: Bioassays

Phase 3: Analysis & Conclusion
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Functional Validation
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Workflow for the functional validation of a mating signal.
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Simplified olfactory signaling pathway for 11-Tricosene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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